Cas no 877773-17-6 (Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate)

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate structure
877773-17-6 structure
Product Name:Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate
CAS No:877773-17-6
MF:C10H7F3N2O2
MW:244.169992685318
MDL:MFCD09878903
CID:823370
PubChem ID:53408454
Update Time:2024-12-09

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-Trifluoromethyl-1H-indazole-3-carboxylic acid methyl ester
    • METHYL 6-(TRIFLUOROMETHYL)-1H-INDAZOLE-3-CARBOXYLATE
    • DB-077101
    • 6-(Trifluoromethyl)1H-indazole-3-carboxylic acid methyl ester
    • AKOS024262211
    • CKB77317
    • MFCD09878903
    • AS-71034
    • SY346895
    • SCHEMBL1050726
    • CS-0188776
    • SB39294
    • Methyl6-(trifluoromethyl)-1H-indazole-3-carboxylate
    • DTXSID30696298
    • 877773-17-6
    • Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate
    • MDL: MFCD09878903
    • Inchi: 1S/C10H7F3N2O2/c1-17-9(16)8-6-3-2-5(10(11,12)13)4-7(6)14-15-8/h2-4H,1H3,(H,14,15)
    • InChI Key: VSKCVMICQDVGNJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=CC(C(F)(F)F)=CC=2)NN=1)OC

Computed Properties

  • Exact Mass: 244.046
  • Monoisotopic Mass: 244.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 344.8±37.0 °C at 760 mmHg
  • Flash Point: 162.3±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Security Information

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Pricemore >>

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